Cas no 66178-41-4 (Deuterotrifluoromethanesulfonic acid)

• Product Name: Deuterotrifluoromethanesulfonic acid
• CAS No: 66178-41-4
• MF: CHF₃O₃S
• MW: 151.083211660385
• CID: 963433
• PubChem ID: 24863002
• Update Time: 2025-06-13

Deuterotrifluoromethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• trifluoromethanesulfonic acid-D
• deuterio trifluoromethanesulfonate
• Deuterotrifluoromethanesulfonic acid
• Methanesulfonic acid-d, 1,1,1-trifluoro-
• Methanesulfonic acid-d, trifluoro-
• trifluoromethane(~2~H)sulfonic acid
• Trifluoromethanesulphonic (2H)acid
• Triflic acid-D
• deutero-trifluoromethane sulfonic acid
• deuteriotrifluoromethanesulfonate

• Inchi： 1S/CHF3O3S/c2-1(3,4)8(5,6)7/h(H,5,6,7)/i/hD
• InChI Key： ITMCEJHCFYSIIV-DYCDLGHISA-N
• SMILES： S(C(F)(F)F)(=O)(=O)O[2H]

Computed Properties

• Exact Mass: 150.966
• Monoisotopic Mass: 150.966
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 1.708 g/mL at 25 °C(lit.)
• Boiling Point: 162 °C(lit.)
• Flash Point: °C
• Refractive Index: 1.354
• Solubility: Not available

Deuterotrifluoromethanesulfonic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8 / PGII
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Deuterotrifluoromethanesulfonic acid

Deuterotrifluoromethanesulfonic acid (CAS No. 66178-41-4): A Comprehensive Overview

Deuterotrifluoromethanesulfonic acid, chemically designated as D-TFMS, is a deuterated derivative of trifluoromethanesulfonic acid (TFMS). With the CAS number 66178-41-4, this compound has garnered significant attention in the field of pharmaceuticals and chemical research due to its unique properties and versatile applications. TFMS itself is renowned for its exceptional acidity, making it a valuable reagent in organic synthesis. The introduction of deuterium in D-TFMS not only enhances its stability but also opens up new possibilities in the development of labeled compounds for metabolic studies and drug discovery.

The molecular structure of D-TFMS consists of a trifluoromethyl group attached to a sulfonic acid moiety, with the hydrogen atoms replaced by deuterium. This modification imparts distinct chemical characteristics that make it particularly useful in various scientific endeavors. The high acidity of D-TFMS, similar to its non-deuterated counterpart, allows it to act as a potent catalyst in peptide coupling reactions and other synthetic processes. Additionally, its deuterated nature makes it an ideal candidate for studying reaction mechanisms and kinetic isotope effects in biochemical pathways.

In recent years, the demand for labeled compounds has surged in the pharmaceutical industry, particularly for drug metabolism studies and diagnostic applications. Deuterated molecules are increasingly being used to track metabolic pathways and to develop more accurate pharmacokinetic models. D-TFMS has emerged as a key reagent in this domain due to its ability to substitute hydrogen atoms without altering the overall chemical behavior significantly. This property is crucial for maintaining the integrity of biological systems during experimental studies.

The synthesis of D-TFMS involves a series of well-established chemical procedures that have been refined over the years. Typically, it is produced through the reaction of trifluoromethanesulfonic anhydride with deuterium oxide under controlled conditions. The resulting product is then purified through distillation or crystallization methods to achieve high purity levels. These synthetic routes have been optimized to ensure reproducibility and scalability, making D-TFMS readily available for industrial and research applications.

The applications of D-TFMS extend beyond pharmaceuticals into the realm of materials science and catalysis. Its strong acidic nature makes it an effective medium for protonation reactions, which are essential in various chemical transformations. In catalysis, D-TFMS has been explored as a ligand or co-catalyst in transition metal-catalyzed reactions, where its stability under harsh conditions is particularly advantageous. Moreover, its deuterated form allows researchers to study catalytic mechanisms without interference from hydrogen isotopes.

Recent research has highlighted the role of deuterated compounds in enhancing the bioavailability and metabolic stability of pharmaceuticals. For instance, studies have shown that incorporating deuterium into drug molecules can lead to improved pharmacokinetic profiles, reducing degradation rates and prolonging therapeutic effects. D-TFMS, with its unique properties, has been utilized in the development of such advanced drug formulations. Its ability to replace hydrogen atoms while maintaining structural integrity makes it an invaluable tool in medicinal chemistry.

The safety profile of D-TFMS is another critical aspect that has been extensively studied. While it shares many safety considerations with TFMS, its deuterated version exhibits enhanced stability under various conditions, reducing potential hazards associated with handling strong acids. Proper storage and handling procedures are recommended to ensure safe usage, including storage in inert atmospheres and use with appropriate personal protective equipment (PPE). These measures align with standard laboratory practices for handling reactive chemicals.

The market for specialized chemicals like D-TFMS continues to grow as industries increasingly recognize their importance in research and development. Suppliers specializing in fine chemicals have expanded their product portfolios to include such labeled compounds, catering to the needs of pharmaceutical companies, academic institutions, and biotechnology firms. The demand is driven by the growing emphasis on precision medicine and personalized therapies, where detailed metabolic information is crucial for drug design and optimization.

In conclusion, Deuterotrifluoromethanesulfonic acid (CAS No. 66178-41-4) represents a significant advancement in chemical synthesis and pharmaceutical research. Its unique properties make it an indispensable tool for studying metabolic pathways, developing novel drugs, and exploring new applications in catalysis and materials science. As scientific understanding progresses, the utility of D-TFMS is expected to expand further, solidifying its role as a cornerstone compound in modern chemistry.